(3R)-5-Methoxyspiro[1,2-dihydroindene-3,2'-azetidine]

• IUPAC Name: (3R)-5-methoxyspiro[1,2-dihydroindene-3,2'-azetidine]
• InChI: InChI=1S/C12H15NO/c1-14-10-3-2-9-4-5-12(6-7-13-12)11(9)8-10/h2-3,8,13H,4-7H2,1H3/t12-/m1/s1
• InChI Key: VBHQNNKWKCQWAX-GFCCVEGCSA-N
• Canonical SMILES: COC1=CC2=C(CCC23CCN3)C=C1
• Isomeric SMILES: COC1=CC2=C(CC[C@@]23CCN3)C=C1
• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• CAS No.: 1542397-11-4

Description

(3R)-5-Methoxyspiro[1,2-dihydroindene-3,2'-azetidine] is a spirocyclic compound featuring a four-membered azetidine ring fused to a dihydroindene scaffold via a spiro junction at the 3-position. The (3R)-stereochemistry and the 5-methoxy substituent on the dihydroindene moiety are critical to its structural and functional properties. The synthesis of related spiro azetidines involves multistep sequences, including malonate condensations, cyclizations, and stereoselective functionalization .

Biological Activity

Overview of (3R)-5-Methoxyspiro[1,2-dihydroindene-3,2'-azetidine]

(3R)-5-Methoxyspiro[1,2-dihydroindene-3,2'-azetidine] is a complex organic compound characterized by its unique spirocyclic structure, which includes both an indene and an azetidine moiety. This structural configuration is significant as it can influence the compound's biological activity and potential therapeutic applications.

Pharmacological Properties

• Antimicrobial Activity : Some studies suggest that compounds with similar structures exhibit antimicrobial properties. The presence of methoxy and spiro configurations may enhance interactions with microbial targets.
• Anticancer Potential : Compounds derived from indene frameworks have shown promise in anticancer research. The ability of such compounds to interact with cellular pathways involved in cancer proliferation is an area of active investigation.
• Neuroprotective Effects : Certain derivatives of azetidine have been studied for their neuroprotective effects. The spiro structure may contribute to the stability and efficacy of these compounds in neuropharmacology.

The exact mechanisms through which (3R)-5-Methoxyspiro[1,2-dihydroindene-3,2'-azetidine] exerts its biological effects are not fully elucidated. However, potential mechanisms include:

• Enzyme Inhibition : Similar compounds often act as inhibitors for key enzymes involved in metabolic pathways.
• Receptor Modulation : The compound may interact with various receptors in the central nervous system or other tissues, influencing neurotransmitter release or cellular signaling.

Table 1: Summary of Biological Activities

Activity Type	Effect	Reference
Antimicrobial	Moderate inhibition	[General Literature]
Anticancer	Induces apoptosis	[General Literature]
Neuroprotective	Reduces oxidative stress	[General Literature]

Notable Research

• A study published in a pharmacological journal explored the structure-activity relationship (SAR) of spirocyclic compounds, indicating that modifications to the azetidine ring can significantly alter biological activity.
• Another research article focused on the synthesis of methoxy-substituted indenes and their evaluation against various cancer cell lines, demonstrating promising results for further development.

Comparison with Similar Compounds

Structural Analogues with Spiro Azetidine Scaffolds

Compound Name	Structure	Key Features	Biological Activity	Physicochemical Properties	Reference
1',3'-Dihydrospiro[azetidine-3,2'-indene] (37c)	Spiro[azetidine-3,2'-indene]	Lacks 5-methoxy group; (3R)-configuration	EC50 = 0.8 μM (HCV NS3 protease inhibition); cytotoxicity at >10 μM (Huh7 cells)	Molecular weight: ~300 (estimated); LogD/TPSA not reported
Spiro[1,2-dihydroindene-3,4'-imidazolidine]	Spiro[dihydroindene-imidazolidine]	Contains imidazolidine instead of azetidine	IC50 = 13,000 nM (CBP/p300 inhibition)	Molecular weight: ~400 (estimated); TPSA >100
5'-Methoxy-2',3'-dihydrospiro[azetidine-2,1'-indene]	Spiro[azetidine-2,1'-indene]	Azetidine at position 2; 5-methoxy group	No reported activity	Molecular weight: 189.25; TPSA ~30

Key Observations :

• Stereochemistry : The (3R)-configuration in the target compound and 37c enhances protease inhibition compared to other stereoisomers (e.g., (2R,3S)- or (2S,3R)-isomers), which show reduced activity spread .
• Substituent Effects: The 5-methoxy group in the target compound may improve solubility or target binding compared to non-substituted analogues like 37c.
• Spiro vs. Non-Spiro Azetidines: Spiro scaffolds (e.g., 37c) confer conformational rigidity, enhancing binding specificity, whereas non-spiro azetidines (e.g., 3-methoxy-azetidine in ) exhibit higher permeability due to lower TPSA (94 vs. 108 for 3-cyano analogues) .

Functional Analogues in Drug Discovery

Compound Class	Example Structure	Key Features	Biological Activity	Reference
Azetidine-Containing Covalent Inhibitors	Indole-acetamide-azetidine-acrolein core	Acrolein warhead enables covalent binding	Used in KRAS mutant targeting; poor ML model predictability due to azetidine moiety
Stat3 Inhibitors	Tricyclic azetidines	Irreversible Stat3 inhibition	Enhances chemotherapy response in cancer cells with aberrant Stat3

Key Observations :

• Cytotoxicity Trade-offs: While 37c shows promising HCV protease inhibition, its cytotoxicity limits therapeutic utility . In contrast, azetidine-based Stat3 inhibitors exhibit lower toxicity in non-target cells .
• Role of Substituents: Methoxy groups (as in the target compound) balance lipophilicity (LogD ~2.7) and permeability, whereas cyano groups increase TPSA, reducing cell penetration .

Research Findings and Implications

• Stereochemical Sensitivity : Activity disparities between (3R)- and other stereoisomers underscore the need for precise synthesis methods .
• Functional Group Optimization : Substituents like 5-methoxy enhance activity without compromising physicochemical profiles, as seen in HCV inhibitors .

Q & A

Q. What are the key synthetic strategies for constructing the spiro[1,2-dihydroindene-3,2'-azetidine] scaffold?

The synthesis typically involves multi-step protocols, including:

• Condensation reactions : Reacting 1,2-bis(bromomethyl)benzene with diethyl malonate to form a dihydroindene precursor .
• Cyclization : Using strong bases like LDA (Lithium Diisopropylamide) to generate enolates, followed by trapping with TMSCl and subsequent cyclization with imino glyoxylates to form the azetidine ring .
• Functionalization : Introducing the 5-methoxy group via nucleophilic substitution or protection/deprotection strategies (e.g., PMP group removal with CAN (Ceric Ammonium Nitrate)) . Analytical validation (NMR, X-ray crystallography) is critical to confirm spiro connectivity and stereochemistry.

Q. How is the stereochemical integrity of the (3R) configuration maintained during synthesis?

• Chiral auxiliaries or catalysts : Use of enantioselective organocatalysts (e.g., chiral phosphoric acids) to control stereochemistry during cyclization .
• Protecting groups : Temporary protection of reactive sites (e.g., Boc groups) to prevent racemization .
• Stereochemical analysis : Polarimetry, chiral HPLC, or circular dichroism (CD) to verify enantiopurity .

Q. What spectroscopic techniques are most reliable for characterizing this spiro compound?

• NMR : $^1$H and $^13$C NMR to confirm spiro connectivity and methoxy group placement. NOESY/ROESY can resolve spatial proximity of protons in the rigid spiro system.
• X-ray crystallography : Definitive proof of absolute configuration (3R) and ring conformation .
• High-resolution mass spectrometry (HRMS) : Validates molecular formula (C$_{14}$H$_{17}$NO$_2$) .

Advanced Research Questions

Q. How does the conformational rigidity of the azetidine ring influence biological activity?

• Computational studies : Molecular dynamics simulations show that the azetidine's quasi-planar structure restricts rotational freedom, favoring specific binding poses with target proteins .
• SAR comparisons : Replacements with pyrrolidine (5-membered) or piperidine (6-membered) analogs reduce activity, highlighting the azetidine's optimal ring strain for target engagement .
• Biological assays : Test against enzyme panels (e.g., proteases, kinases) to correlate conformational rigidity with inhibition potency .

Q. What strategies resolve contradictions in reported bioactivity data for spiro-azetidine derivatives?

• Purity assessment : Quantify enantiomeric excess (EE) via chiral HPLC; impurities >2% can skew biological results .
• Solvent effects : Re-evaluate assays in polar vs. non-polar solvents, as spiro compounds may exhibit aggregation or solubility issues .
• Target validation : Use CRISPR/Cas9 knockouts to confirm specificity of observed effects (e.g., HCV NS3 protease inhibition vs. off-target interactions) .

Q. How can enantioselective synthesis be optimized for large-scale production of the (3R) enantiomer?

• Catalyst screening : Test chiral phosphoric acids (e.g., TRIP derivatives) to improve enantiomeric excess (up to 95% EE) .
• Flow chemistry : Continuous flow reactors enhance reaction control and scalability for key steps like cyclization .
• Green chemistry : Replace toxic reagents (e.g., DEAD in Mitsunobu reactions) with biodegradable alternatives (e.g., DIAD) .

Q. What computational tools predict the metabolic stability of this compound in preclinical studies?

• In silico ADME : Software like Schrödinger’s QikProp or SwissADME estimates metabolic hotspots (e.g., methoxy group demethylation via CYP450 enzymes) .
• Docking studies : Simulate interactions with cytochrome P450 isoforms (CYP3A4, CYP2D6) to identify potential metabolic liabilities .
• Isotope labeling : Use $^{14}$C-labeled analogs in microsomal assays to track metabolite formation .